Cas no 1289078-18-7 (4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine
• CAS No: 1289078-18-7
• MF: C₆H₉BrN₂S
• MW: 221.118058919907
• CID: 5746739
• PubChem ID: 58584132
• Update Time: 2025-11-02

4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-isopropylthiazol-2-amine
• EN300-1245551
• 1289078-18-7
• SCHEMBL12890453
• 4-bromo-N-(propan-2-yl)-1,3-thiazol-2-amine
• AKOS017953602
• CS-0277417
• 2-Thiazolamine, 4-bromo-N-(1-methylethyl)-
• 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C6H9BrN2S/c1-4(2)8-6-9-5(7)3-10-6/h3-4H,1-2H3,(H,8,9)
• InChI Key： BBMIJYAPXYETDL-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=N1)NC(C)C

Computed Properties

• Exact Mass: 219.96698g/mol
• Monoisotopic Mass: 219.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 257.2±32.0 °C(Predicted)
• pka: 1.77±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine

4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine: A Promising Scaffold in Medicinal Chemistry

4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine, with the CAS number 1289078-18-7, represents a key compound in the development of thiazole-based pharmaceuticals. This molecule belongs to the class of 1,3-thiazole derivatives, a structural motif widely explored for its diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The synthesis of this compound involves a strategic combination of propan-2-yl and 4-bromo functional groups, which significantly influence its reactivity and potential therapeutic applications.

Recent studies in drug discovery have highlighted the importance of thiazole ring systems in modulating molecular interactions with biological targets. The amine group at the 2-position of the thiazole ring is particularly critical for forming hydrogen bonds with enzyme active sites, enhancing substrate specificity. This structural feature makes 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine a valuable scaffold for the design of targeted therapies in oncology and infectious diseases.

Advances in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound. Molecular docking studies suggest that the 4-bromo substituent may play a role in stabilizing the compound’s conformation, thereby improving its binding affinity to specific receptors. Additionally, the propan-3-yl group contributes to solubility and metabolic stability, which are essential for drug development.

Experimental data from preclinical trials indicate that 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine exhibits significant antimicrobial activity against multidrug-resistant bacterial strains. This finding aligns with the growing need for novel antibiotics to combat the rising threat of antibiotic resistance. The compound’s ability to disrupt bacterial cell membrane integrity is attributed to its thiazole ring and amine functional group, which together form a hydrophobic interaction with lipid components.

In the field of oncology, this compound has shown promising results in inhibiting the proliferation of cancer cells. Research published in 2023 demonstrated its potential as a tyrosine kinase inhibitor, targeting the EGFR pathway in non-small cell lung cancer (NSCLC) models. The propan-2-yl substituent may enhance its ability to penetrate cell membranes, while the 4-bromo group modulates its interaction with kinase domains.

Recent synthetic chemistry efforts have focused on optimizing the 1,3-thiazole ring for improved pharmacological profiles. A study published in 2024 reported the development of a novel synthetic pathway to produce 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine with higher yield and purity. This advancement is critical for scaling up production for clinical trials and commercial applications.

The amine group in this compound is also a key site for further functionalization. Researchers are exploring the possibility of introducing fluorine or hydroxyl substituents to enhance its metabolic stability and reduce off-target effects. These modifications could lead to the development of next-generation therapeutics with broader therapeutic windows.

In addition to its therapeutic potential, 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine has been evaluated for its environmental impact. Studies on its biodegradation profiles suggest that it is relatively stable in aquatic environments, which is a critical consideration for pharmaceutical waste management. However, further research is needed to assess its long-term ecological effects.

The compound’s thiazole ring also serves as a versatile platform for drug conjugation. By linking it to targeting moieties such as antibodies or peptides, researchers aim to improve the specificity of therapeutic agents. This approach is particularly relevant in the development of precision medicine strategies for personalized cancer treatments.

Challenges in the development of 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine include optimizing its solubility and minimizing potential toxicity. Current research is focused on modifying its propan-2-yl group to enhance water solubility while maintaining its biological activity. These efforts are crucial for ensuring the compound’s safety and efficacy in human trials.

Overall, 4-Bromo-n-(propan-2-yl)-1,3-thiazol-2-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile functional groups position it as a promising candidate for the development of novel therapeutics across multiple disease indications. Continued research into its pharmacological properties and synthetic optimization will be essential for translating its potential into clinical applications.